Cas no 921192-39-4 (3,4-Pyrrolidinediol, 2-(2-hydroxyethyl)-)

• Product Name: 3,4-Pyrrolidinediol, 2-(2-hydroxyethyl)-
• CAS No: 921192-39-4
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 745743
• PubChem ID: 14701282
• Update Time: 2025-04-19

3,4-Pyrrolidinediol, 2-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol, 2-(2-hydroxyethyl)-
• 2-(2-hydroxyethyl)pyrrolidine-3,4-diol
• 921192-39-4
• AKOS006375707
• DTXSID10563176

• Inchi： 1S/C6H13NO3/c8-2-1-4-6(10)5(9)3-7-4/h4-10H,1-3H2
• InChI Key： KHKQVMZXGURLQW-UHFFFAOYSA-N
• SMILES： OC1C(CNC1CCO)O

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 72.7Ų